Cas no 2228704-57-0 (1-1-(4-methoxynaphthalen-1-yl)cyclopropylethan-1-one)

• Product Name: 1-1-(4-methoxynaphthalen-1-yl)cyclopropylethan-1-one
• CAS No: 2228704-57-0
• MF: C₁₆H₁₆O₂
• MW: 240.297044754028
• CID: 5810756
• PubChem ID: 165763037
• Update Time: 2025-05-25

1-1-(4-methoxynaphthalen-1-yl)cyclopropylethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-1-(4-methoxynaphthalen-1-yl)cyclopropylethan-1-one
• 2228704-57-0
• 1-[1-(4-methoxynaphthalen-1-yl)cyclopropyl]ethan-1-one
• EN300-1787328

• Inchi： 1S/C16H16O2/c1-11(17)16(9-10-16)14-7-8-15(18-2)13-6-4-3-5-12(13)14/h3-8H,9-10H2,1-2H3
• InChI Key： YAICRKGHMTZNGN-UHFFFAOYSA-N
• SMILES： O=C(C)C1(C2=CC=C(C3C=CC=CC2=3)OC)CC1

Computed Properties

• Exact Mass: 240.115029749g/mol
• Monoisotopic Mass: 240.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 332
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 26.3Ų

Additional information on 1-1-(4-methoxynaphthalen-1-yl)cyclopropylethan-1-one

Comprehensive Overview of 1-1-(4-methoxynaphthalen-1-yl)cyclopropylethan-1-one (CAS No. 2228704-57-0): Properties, Applications, and Research Insights

The compound 1-1-(4-methoxynaphthalen-1-yl)cyclopropylethan-1-one (CAS No. 2228704-57-0) is a specialized organic molecule featuring a unique cyclopropyl and methoxynaphthalene structural framework. Its molecular architecture combines a naphthalene core substituted with a methoxy group at the 4-position, linked to a cyclopropyl ketone moiety. This configuration endows the compound with distinct physicochemical properties, making it a subject of interest in pharmaceutical and materials science research. Researchers often explore its potential as a building block for synthesizing complex molecules due to its rigid three-membered ring system and aromatic characteristics.

In recent years, the demand for high-purity specialty chemicals like 1-1-(4-methoxynaphthalen-1-yl)cyclopropylethan-1-one has surged, driven by advancements in drug discovery and organic electronics. A trending topic in scientific forums revolves around its role in photodynamic therapy (PDT) precursors, given the naphthalene derivative's light-absorbing properties. Additionally, its cyclopropyl group is frequently discussed in medicinal chemistry for modulating metabolic stability—a key concern in optimizing bioavailability of therapeutic agents. These attributes align with frequent search queries such as "naphthalene derivatives in drug design" or "cyclopropyl ketones applications," reflecting broader industry interests.

From a synthetic perspective, 1-1-(4-methoxynaphthalen-1-yl)cyclopropylethan-1-one is typically prepared via Friedel-Crafts acylation or transition-metal-catalyzed cross-coupling reactions. Its methoxy group enhances solubility in polar solvents, a feature critical for process chemistry scalability. Analytical techniques like HPLC and NMR spectroscopy are essential for verifying its purity, a point emphasized in quality control discussions. Notably, the compound's thermal stability (>200°C) makes it suitable for high-temperature applications, including polymer additives—a niche yet growing area explored in patents.

Environmental and regulatory considerations further shape the discourse around CAS No. 2228704-57-0. With increasing focus on green chemistry, researchers investigate solvent-free synthesis routes for such functionalized naphthalenes. Searches like "sustainable synthesis of cyclopropane derivatives" highlight this trend. Moreover, computational studies leveraging AI-driven molecular modeling predict its reactivity patterns, addressing queries on "predicting ketone reactions." These interdisciplinary angles enhance the compound's relevance in both academic and industrial settings.

In conclusion, 1-1-(4-methoxynaphthalen-1-yl)cyclopropylethan-1-one exemplifies the convergence of structural ingenuity and practical utility. Its dual functionality as a pharmacophore and material precursor positions it at the forefront of innovations in small-molecule research. As exploration of polycyclic aromatic systems expands, this compound will likely remain pivotal in addressing challenges across life sciences and advanced materials domains.